Cas no 2228139-98-6 (4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine)

• Product Name: 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine
• CAS No: 2228139-98-6
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6502751
• PubChem ID: 165865887
• Update Time: 2025-06-26

4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2228139-98-6
• EN300-1669050
• 4-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidine
• 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine

• Inchi： 1S/C10H16N2S/c1-8-10(13-7-12-8)6-9-2-4-11-5-3-9/h7,9,11H,2-6H2,1H3
• InChI Key： UZOANQFEBALPOS-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CC1CCNCC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine

Introduction to 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine (CAS No. 2228139-98-6)

4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine, identified by its CAS number 2228139-98-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its diverse applications in drug development due to its structural versatility and biological activity. The presence of a 4-methyl-1,3-thiazole moiety in its structure enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in medicinal chemistry.

The< strong>4-methyl-1,3-thiazole ring is a key feature of this compound, contributing to its unique chemical properties and reactivity. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of this moiety into the piperidine backbone not only improves the solubility and bioavailability of the compound but also enhances its interaction with biological targets. This makes 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine a promising candidate for the development of new therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperidine derivatives have shown significant potential in this regard, particularly in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. The structural features of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine make it an attractive candidate for further exploration in this area. Its ability to interact with various neurotransmitter receptors suggests that it may have multiple pharmacological effects.

The synthesis of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine involves several key steps that require precise control over reaction conditions. The introduction of the 4-methyl-1,3-thiazole ring into the piperidine backbone is achieved through nucleophilic substitution reactions, which are well-documented in organic chemistry literature. The use of appropriate catalysts and solvents is crucial to ensure high yields and purity of the final product. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound.

One of the most exciting aspects of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine is its potential application in the treatment of infectious diseases. Recent studies have shown that thiazole derivatives can exhibit potent activity against a range of pathogens, including bacteria and fungi. The< strong>4-methyl-1,3-thiazole moiety plays a critical role in this activity by interfering with essential metabolic pathways in these organisms. This makes 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine a promising candidate for the development of new antibiotics and antifungal agents.

The pharmacokinetic properties of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperidine are also an area of significant interest. Studies have shown that piperidine derivatives generally exhibit good oral bioavailability and rapid absorption from the gastrointestinal tract. This makes them suitable for oral administration, which is often preferred by patients due to its convenience. Additionally, the compound's stability under various physiological conditions suggests that it may have a long half-life, allowing for less frequent dosing.

In conclusion, 4-[(4-Methyl-1,3-thiazol-5-yyyyl)methy)piperidine (CAS No.2228139-98-6) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in areas such as neurological disorders and infectious diseases. The< strong>4-methyl-1,3-thiazole






) moiety contributes to its biological activity by interacting with various targets in the body. Further research is warranted to fully explore its therapeutic potential and to optimize its pharmacokinetic properties.